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Compound of Interest

Compound Name:

a-

(Benzoylamino)benzeneacetamide

-d10

Cat. No.: B587019 Get Quote

Technical Guide: a-
(Benzoylamino)benzeneacetamide-d10
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of a-(Benzoylamino)benzeneacetamide-d10. This deuterated compound is of

significant interest as an internal standard for quantitative analysis of its non-deuterated analog

and as a crucial intermediate in the synthesis of isotopically labeled pharmaceuticals, such as

Cephalexin.

Molecular Structure and Properties
a-(Benzoylamino)benzeneacetamide-d10, with the chemical formula C₁₅H₄D₁₀N₂O₂, is a

stable isotope-labeled analog of a-(Benzoylamino)benzeneacetamide. The key structural

feature is the strategic placement of ten deuterium atoms on the two benzene rings.[1][2] This

isotopic labeling provides a distinct mass difference, making it an ideal internal standard for

mass spectrometry-based quantitative studies.

The molecular structure consists of a central acetamide backbone with two substituted phenyl

groups. One phenyl group is part of a benzoylamino moiety, and the other is directly attached

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b587019?utm_src=pdf-interest
https://www.benchchem.com/product/b587019?utm_src=pdf-body
https://www.benchchem.com/product/b587019?utm_src=pdf-body
https://www.benchchem.com/product/B587019
https://www.pharmaffiliates.com/en/1246814-47-0-alpha-benzoylamino-benzeneacetamide-d10-pasti010930.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


to the α-carbon of the acetamide. All ten hydrogens on these aromatic rings are replaced with

deuterium.

Table 1: Physicochemical and Analytical Data

Property Value Source

Chemical Name

a-

(Benzoylamino)benzeneaceta

mide-d10

N/A

Synonyms

N-(α-

Carbamoylbenzyl)benzamide-

d10

[2]

CAS Number 1246814-47-0 [2][3]

Molecular Formula C₁₅H₄D₁₀N₂O₂ [2][3]

Molecular Weight 264.35 g/mol [3]

Appearance White Solid [1]

Storage 2-8°C Refrigerator [1]

Applications

Intermediate in the preparation

of labeled Cephalexin, Internal

standard

[1][2]

Synthesis
While a specific, detailed experimental protocol for the synthesis of a-
(Benzoylamino)benzeneacetamide-d10 is not widely published in the public domain, a

plausible synthetic route can be conceptualized based on established methods for deuteration

and amide bond formation. The introduction of the ten deuterium atoms is a critical step, likely

achieved through acid-catalyzed hydrogen-deuterium exchange on the aromatic rings of the

starting materials or the final non-deuterated compound.

A potential logical workflow for its synthesis is outlined below. This process would involve the

synthesis of the non-deuterated backbone followed by a deuteration step, or the use of
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deuterated precursors from the outset.
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Plausible Synthesis Workflow

Starting Materials
(e.g., Phenylacetic acid, Benzoic acid)

Aromatic Deuteration
(Acid-Catalyzed H/D Exchange)

Carboxylic Acid Activation

Amide Bond Formation

a-(Benzoylamino)benzeneacetamide-d10

Purification
(e.g., Chromatography, Recrystallization)
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Application as an Internal Standard

Biological Sample
(Contains non-deuterated analyte)

Sample Preparation
(e.g., SPE, LLE)

a-(Benzoylamino)benzeneacetamide-d10
(Known concentration)

LC-MS Analysis

Quantification
(Analyte/Internal Standard Ratio)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b587019#a-benzoylamino-benzeneacetamide-d10-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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